5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid

• IUPAC Name: 5-[[2-(2-nitrophenoxy)acetyl]amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H12N2O8/c19-14(8-26-13-4-2-1-3-12(13)18(24)25)17-11-6-9(15(20)21)5-10(7-11)16(22)23/h1-7H,8H2,(H,17,19)(H,20,21)(H,22,23)
• InChI Key: ULYRGXGHGRCCCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C16H12N2O8
• Molecular Weight: 360.27 g/mol

Description

5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid, also known as NIPAA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. NIPAA is a small molecule that consists of two aromatic rings connected by a linker containing a nitro group and an amide group. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored extensively.

Mechanism of Action

The mechanism of action of 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid is not fully understood. However, studies have shown that 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid can interact with metal ions and enzymes, leading to changes in their activity. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid can also interact with proteins, leading to changes in their conformation and function.
Biochemical and Physiological Effects
5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid has been shown to have various biochemical and physiological effects. Studies have shown that 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid can inhibit the activity of certain enzymes, including acetylcholinesterase and carbonic anhydrase. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid is its small size, which allows it to penetrate cell membranes and interact with intracellular targets. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid is also relatively easy to synthesize, making it readily available for scientific research. However, one of the limitations of 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid is its potential toxicity, which limits its use in certain experiments.

Future Directions

There are several future directions for the use of 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid in scientific research. One direction is the development of more selective and sensitive fluorescent sensors for the detection of metal ions. Another direction is the development of 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid-based inhibitors for specific enzymes, such as acetylcholinesterase and carbonic anhydrase. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid can also be used in the development of new drugs for the treatment of various diseases, such as Alzheimer's disease and cancer.
Conclusion
In conclusion, 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid is a small molecule that has gained significant attention in scientific research due to its unique properties. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid can be synthesized using various methods, and its potential applications in scientific research have been explored extensively. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid has been shown to have various biochemical and physiological effects, and its use in scientific research is expected to increase in the future.

Synthesis Methods

5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid can be synthesized using various methods, including the reaction between 2-nitrophenylacetic acid and isophthalic anhydride in the presence of a catalyst. This method yields 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid with a high purity and yield. Another method involves the reaction between 2-nitrophenylacetic acid and isophthalic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). This method also yields 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid with high purity and yield.

Scientific Research Applications

5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid has been extensively studied for its potential applications in scientific research. One of the significant applications of 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid is in the development of fluorescent sensors for the detection of metal ions. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid can be modified with various functional groups to create sensors that selectively detect specific metal ions. 5-{[(2-nitrophenoxy)acetyl]amino}isophthalic acid has also been used in the development of pH sensors and enzyme inhibitors.